Cas no 92402-25-0 (N'~1~-(propan-2-yl)-N'~2~-propylethanedihydrazide)

• Product Name: N'~1~-(propan-2-yl)-N'~2~-propylethanedihydrazide
• CAS No: 92402-25-0
• MF: C₈H₁₈N₄O₂
• MW: 202.254121303558
• MDL: MFCD34566944
• CID: 1972471
• PubChem ID: 57355903
• Update Time: 2025-10-29

N'~1~-(propan-2-yl)-N'~2~-propylethanedihydrazide Chemical and Physical Properties

Names and Identifiers

• N'~1~-(propan-2-yl)-N'~2~-propylethanedihydrazide
• N1-PROPAN-2-YL-N2-PROPYL-ETHANEDIHYDRAZIDE
• E85507
• 92402-25-0
• N1-(propan-2-yl)-N2-propylethanedihydrazide
• 2-N-propan-2-yl-1-N-propylethanedihydrazide
• N1-isopropyl-N2-propylethanedihydrazide

• MDL： MFCD34566944
• Inchi： 1S/C8H18N4O2/c1-4-5-11(9)7(13)8(14)12(10)6(2)3/h6H,4-5,9-10H2,1-3H3
• InChI Key： OYYFMWOAYJDIKL-UHFFFAOYSA-N
• SMILES： O=C(C(N(CCC)N)=O)N(C(C)C)N

Computed Properties

• Exact Mass: 202.142976
• Monoisotopic Mass: 202.142976
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.3
• XLogP3: 0.9

Experimental Properties

• Density: 1.061
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.473

Additional information on N'~1~-(propan-2-yl)-N'~2~-propylethanedihydrazide

Comprehensive Overview of N'~1~-(propan-2-yl)-N'~2~-propylethanedihydrazide (CAS No. 92402-25-0)

N'~1~-(propan-2-yl)-N'~2~-propylethanedihydrazide (CAS No. 92402-25-0) is a specialized organic compound belonging to the dihydrazide class, which has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This compound, characterized by its propan-2-yl and propyl functional groups, exhibits remarkable stability and reactivity, making it a subject of interest for researchers and industrial chemists alike.

The molecular structure of N'~1~-(propan-2-yl)-N'~2~-propylethanedihydrazide features a central ethanedihydrazide backbone, which is substituted with isopropyl and propyl groups at the N'~1~ and N'~2~ positions, respectively. This configuration imparts distinct physicochemical properties, including solubility in polar organic solvents and moderate thermal stability. Recent studies have explored its potential as a building block for the synthesis of more complex molecules, particularly in the fields of pharmaceutical intermediates and specialty polymers.

In the context of current scientific trends, CAS No. 92402-25-0 has been investigated for its role in green chemistry applications. With growing emphasis on sustainable chemical processes, researchers are examining how this compound can be utilized in catalysis and biodegradable material development. Its relatively low environmental persistence compared to similar compounds makes it an attractive candidate for eco-friendly formulations.

The synthesis of N'~1~-(propan-2-yl)-N'~2~-propylethanedihydrazide typically involves the condensation reaction between ethylenedihydrazine and the corresponding isopropyl and propyl carbonyl compounds. Modern synthetic approaches have focused on optimizing yield and purity while minimizing byproduct formation, addressing one of the most frequently asked questions in organic synthesis forums about efficient preparation methods for this compound.

Analytical characterization of this substance reveals several distinctive features. Fourier-transform infrared spectroscopy (FTIR) shows strong absorption bands corresponding to the N-H and C=O stretches characteristic of dihydrazides. Nuclear magnetic resonance (NMR) spectra display well-resolved peaks for the isopropyl methyl groups and the propyl chain protons, providing clear identification markers. These analytical signatures are crucial for quality control in industrial applications.

From a commercial perspective, 92402-25-0 has seen growing demand in niche markets. Suppliers often highlight its use as a crosslinking agent in polymer chemistry and as a precursor for heterocyclic compound synthesis. The compound's stability under various storage conditions makes it particularly appealing for industrial users concerned with chemical shelf life and handling safety - topics that frequently appear in chemical industry forums and search queries.

Recent patent literature reveals innovative applications of N'~1~-(propan-2-yl)-N'~2~-propylethanedihydrazide in advanced material science. Several filings describe its incorporation into self-healing polymers and smart coatings, capitalizing on the compound's ability to form reversible bonds. These developments align with current market trends toward functional materials with enhanced performance characteristics.

In biochemical research, derivatives of CAS 92402-25-0 have shown interesting interactions with certain enzyme systems, though detailed pharmacological studies remain limited. This presents potential opportunities for future investigation, particularly in light of increasing interest in small molecule modulators of biological pathways. Researchers often inquire about structure-activity relationships for such compounds in medicinal chemistry discussions.

The handling and storage of N'~1~-(propan-2-yl)-N'~2~-propylethanedihydrazide require standard laboratory precautions. While not classified as highly hazardous, proper chemical safety measures should be observed, including use in well-ventilated areas and storage away from strong oxidizers. These precautions address common concerns raised in laboratory safety searches and workplace chemical management queries.

From a regulatory standpoint, 92402-25-0 currently falls under general chemical inventory listings in major markets. However, as with all specialty chemicals, users should stay informed about evolving chemical regulations and REACH compliance requirements - topics that consistently rank high in chemical industry search trends.

Future research directions for this compound may explore its potential in nanotechnology applications and as a ligand in coordination chemistry. The growing field of molecular machines and supramolecular chemistry could benefit from the structural features offered by this dihydrazide derivative. These cutting-edge applications represent some of the most searched topics in contemporary chemical research databases.

In conclusion, N'~1~-(propan-2-yl)-N'~2~-propylethanedihydrazide (CAS No. 92402-25-0) represents a versatile chemical entity with diverse potential applications. Its unique structural features, combined with favorable physicochemical properties, make it an interesting subject for both academic research and industrial development. As scientific understanding of this compound continues to evolve, it may find expanded utility in emerging technological fields, addressing current challenges in materials science, sustainable chemistry, and beyond.